Cas no 2228395-40-0 (ethyl 4-(1-amino-3-hydroxypropan-2-yl)piperidine-1-carboxylate)

• Product Name: ethyl 4-(1-amino-3-hydroxypropan-2-yl)piperidine-1-carboxylate
• CAS No: 2228395-40-0
• MF: C₁₁H₂₂N₂O₃
• MW: 230.303983211517
• CID: 6429684
• PubChem ID: 165610901
• Update Time: 2025-10-25

ethyl 4-(1-amino-3-hydroxypropan-2-yl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-(1-amino-3-hydroxypropan-2-yl)piperidine-1-carboxylate
• EN300-1733015
• 2228395-40-0

• Inchi： 1S/C11H22N2O3/c1-2-16-11(15)13-5-3-9(4-6-13)10(7-12)8-14/h9-10,14H,2-8,12H2,1H3
• InChI Key： RJZIBMXNXKXIIU-UHFFFAOYSA-N
• SMILES： OCC(CN)C1CCN(C(=O)OCC)CC1

Computed Properties

• Exact Mass: 230.16304257g/mol
• Monoisotopic Mass: 230.16304257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 75.8Ų

Additional information on ethyl 4-(1-amino-3-hydroxypropan-2-yl)piperidine-1-carboxylate

Comprehensive Guide to Ethyl 4-(1-amino-3-hydroxypropan-2-yl)piperidine-1-carboxylate (CAS No. 2228395-40-0)

Ethyl 4-(1-amino-3-hydroxypropan-2-yl)piperidine-1-carboxylate (CAS No. 2228395-40-0) is a specialized organic compound with significant potential in pharmaceutical and biochemical research. This piperidine derivative is gaining attention due to its unique structural features, which include an ethyl carboxylate group and an amino-hydroxypropyl side chain. Researchers are increasingly interested in this compound for its potential applications in drug discovery and medicinal chemistry.

The molecular structure of ethyl 4-(1-amino-3-hydroxypropan-2-yl)piperidine-1-carboxylate combines both hydrophilic and lipophilic properties, making it particularly interesting for pharmacokinetic optimization. The presence of both amino and hydroxy functional groups allows for versatile chemical modifications, which is why it's frequently discussed in recent publications about small molecule drug development and targeted therapeutics.

Recent trends in pharmaceutical research show growing interest in piperidine derivatives like this compound, particularly for their potential in central nervous system (CNS) drug development. The structural similarity to known pharmacophores has led to investigations into its possible neuromodulatory effects and receptor binding properties. These characteristics align with current industry focus on precision medicine and personalized treatment approaches.

From a synthetic chemistry perspective, ethyl 4-(1-amino-3-hydroxypropan-2-yl)piperidine-1-carboxylate presents interesting challenges and opportunities. The compound's chiral centers make it relevant to discussions about stereoselective synthesis, a hot topic in modern organic chemistry. Researchers are particularly interested in developing efficient synthetic routes that maintain high enantiomeric purity, crucial for pharmaceutical applications.

The compound's potential extends to bioconjugation chemistry, where its functional groups could serve as attachment points for various biomolecules. This application is particularly relevant to current research in targeted drug delivery systems and theranostic agents. The ability to modify both the amino and hydroxy groups independently makes this compound a versatile building block in these emerging fields.

In the context of medicinal chemistry optimization, ethyl 4-(1-amino-3-hydroxypropan-2-yl)piperidine-1-carboxylate offers valuable insights into structure-activity relationships. Its molecular framework serves as an excellent scaffold for exploring how subtle structural changes affect biological activity, a key consideration in current lead compound optimization strategies.

The compound's physicochemical properties, including its potential hydrogen bonding capacity and solubility characteristics, make it a subject of interest in computational chemistry and molecular modeling studies. These computational approaches are increasingly important in modern drug discovery pipelines, particularly for virtual screening and in silico ADMET prediction.

From a commercial perspective, ethyl 4-(1-amino-3-hydroxypropan-2-yl)piperidine-1-carboxylate represents an important building block in the fine chemicals market. Its unique structure positions it as a valuable intermediate for pharmaceutical companies engaged in novel drug development. The growing demand for specialized heterocyclic compounds in drug discovery ensures continued interest in this and related structures.

Quality control and analytical characterization of ethyl 4-(1-amino-3-hydroxypropan-2-yl)piperidine-1-carboxylate involve advanced techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These analytical methods are crucial for ensuring the compound's purity and proper identification, especially given its potential use in pharmaceutical applications where stringent quality standards apply.

The safety profile and handling considerations for ethyl 4-(1-amino-3-hydroxypropan-2-yl)piperidine-1-carboxylate follow standard laboratory protocols for organic compounds. While not classified as hazardous under normal conditions, proper laboratory safety practices should always be observed when working with this or any chemical substance.

Looking forward, the scientific community anticipates growing applications for ethyl 4-(1-amino-3-hydroxypropan-2-yl)piperidine-1-carboxylate in various research areas. Its structural features make it particularly promising for investigations into GPCR-targeted drugs, enzyme inhibitors, and other therapeutic modalities that represent current frontiers in biomedical research.

For researchers seeking detailed information about CAS 2228395-40-0, it's important to consult reliable chemical databases and scientific literature. The compound's unique identifier ensures precise searching across various chemical information systems, facilitating access to the latest research findings and commercial availability data.

In conclusion, ethyl 4-(1-amino-3-hydroxypropan-2-yl)piperidine-1-carboxylate represents an intriguing subject of study at the intersection of organic chemistry and pharmaceutical research. Its multifaceted potential continues to attract scientific interest, particularly in light of current trends toward structure-based drug design and fragment-based lead discovery.